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Compound of Interest

Compound Name: Catadegbrutinib

Cat. No.: B15544302 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

information for researchers, scientists, and drug development professionals handling

Catadegbrutinib (BGB-16673). Adherence to these guidelines is critical to ensure personal

safety and proper disposal of this potent Bruton's tyrosine kinase (BTK) inhibitor.

Catadegbrutinib is an orally active, selective BTK inhibitor investigated for its therapeutic

potential in B-cell malignancies.[1][2] As a potent pharmaceutical compound, it requires

stringent safety protocols to mitigate risks associated with handling, storage, and disposal. This

guide outlines the necessary personal protective equipment (PPE), procedural steps, and

disposal plans to ensure a safe laboratory environment.

Quantitative Data Summary
While a specific Safety Data Sheet (SDS) with comprehensive quantitative data for

Catadegbrutinib is not publicly available, the following table summarizes known physical and

chemical properties. In the absence of official occupational exposure limits (OELs), a

conservative approach to handling is strongly recommended.
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Property Value Source

Synonyms BGB-16673; BTK-IN-29 [1][2]

CAS Number 2736508-60-2 [2]

Molecular Formula C47H54N12O4 [3]

Molecular Weight 851.01 g/mol [3]

Solubility
Soluble in DMSO (≥ 100

mg/mL)
[4][5]

Storage (Solid)

Short term (days to weeks) at

0 - 4°C; Long term (months to

years) at -20°C. Keep dry and

protected from light.

[2][5]

Storage (Solution)
In solvent at -80°C for up to 1

year.
[3]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to minimize exposure risk. The following

equipment should be used when handling Catadegbrutinib:
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PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

Prevents skin contact and

absorption. Gloves must be

inspected for integrity before

each use.

Eye/Face Protection

Safety glasses with side

shields or goggles (conforming

to EN 166(EU) or NIOSH (US)

standards).

Protects against splashes and

airborne particles.

Body Protection

A laboratory coat is standard.

The type of body protection

should be selected based on

the specific workplace

conditions and the

concentration and amount of

the substance.

Minimizes contamination of

personal clothing.

Respiratory Protection

Generally not required for

small quantities in a well-

ventilated area or when

handled in a fume hood. For

tasks that may generate dust,

a NIOSH-approved respirator

with an appropriate particulate

filter is recommended.

Mitigates the risk of inhaling

harmful particles.

Experimental Protocols: Safe Handling and Disposal
Adherence to the following procedural guidance is essential for the safe handling and disposal

of Catadegbrutinib.

Receiving and Storage
Inspection: Upon receipt, inspect the container for any damage or leaks.
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Storage: Store the container tightly closed in a dry, cool, and well-ventilated place, away from

incompatible materials.[6] Follow the specific temperature guidelines provided in the

quantitative data table.

Labeling: Ensure the container is clearly labeled with the compound name and any relevant

hazard warnings.

Handling the Compound
Designated Area: All handling of Catadegbrutinib should be performed in a designated

area, such as a chemical fume hood, to minimize the generation of dust and aerosols.[6]

Donning PPE: Before handling, put on all required PPE in the correct order: lab coat, safety

glasses/goggles, and then gloves.

Weighing and Reconstitution:

Handle solid compounds with care to avoid creating dust.

When preparing stock solutions, add the solvent to the solid compound slowly to prevent

splashing. Use fresh DMSO for optimal solubility.[4]

Post-Handling: After handling, thoroughly wash hands with soap and water.[6] Clean all

surfaces and equipment used.

Spill Management
Evacuation: Evacuate personnel from the immediate spill area.

Ventilation: Ensure adequate ventilation.

Containment: Prevent further spillage or leakage if it is safe to do so. Do not let the chemical

enter drains.[6]

Cleanup:

Wear appropriate PPE, including respiratory protection if necessary.
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For solid spills, carefully collect the material to avoid dust formation.

For liquid spills, absorb with an inert material.

Place all contaminated materials into a suitable, sealed container for disposal.

Disposal Plan
All waste containing Catadegbrutinib must be treated as hazardous waste.

Waste Segregation: Segregate Catadegbrutinib waste from other laboratory waste. This

includes empty containers, contaminated PPE, and any unused compound.

Containerization: Place all waste in a clearly labeled, sealed, and suitable container for

hazardous chemical waste.

Licensed Disposal: Arrange for disposal by a licensed, professional waste disposal company,

adhering to all federal, state, and local regulations.[7] Do not dispose of Catadegbrutinib
down the drain or in the regular trash.

Visual Workflow for Safe Handling
The following diagram illustrates the key logical steps for the safe handling of

Catadegbrutinib.
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Caption: Workflow for the safe handling of Catadegbrutinib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15544302?utm_src=pdf-custom-synthesis
https://www.medchemexpress.cn/btk-in-29.html
https://www.medchemexpress.com/btk-in-29.html
https://www.selleck.co.jp/datasheet/bgb-16673-E199301-DataSheet.pdf
https://www.selleckchem.com/products/bgb-16673.html
https://www.sun-shinechem.com/Details/Catadegbrutinib__(Synonyms:_BGB-16673;_BTK-IN-29)/5522/2736508-60-2.html
https://www.sun-shinechem.com/Details/Catadegbrutinib__(Synonyms:_BGB-16673;_BTK-IN-29)/5522/2736508-60-2.html
https://static.cymitquimica.com/products/TM/pdf/sds-T3626.pdf
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.benchchem.com/product/b15544302#personal-protective-equipment-for-handling-catadegbrutinib
https://www.benchchem.com/product/b15544302#personal-protective-equipment-for-handling-catadegbrutinib
https://www.benchchem.com/product/b15544302#personal-protective-equipment-for-handling-catadegbrutinib
https://www.benchchem.com/product/b15544302#personal-protective-equipment-for-handling-catadegbrutinib
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15544302?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15544302?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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